![molecular formula C18H14ClNO3 B2627686 2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone CAS No. 866157-70-2](/img/structure/B2627686.png)
2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone
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Overview
Description
“2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone” is a compound with the molecular formula C18H14ClNO3 . It belongs to the class of 1,4-naphthoquinones, which have been found to exhibit diverse biological properties .
Molecular Structure Analysis
The molecular structure of “2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone” includes a 1,4-naphthoquinone core, which is a compound in which the 1,4-quinoid nucleus is annulated with an aromatic (benzene) ring . The quinone ring contains a system of double bonds conjugated with carbonyl groups .Chemical Reactions Analysis
1,4-Naphthoquinones, including “2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone”, are susceptible to reduction, oxidation, and addition of O-, N-, and S-nucleophiles . They can be easily reduced by various agents and converted to 1,4-dihydroxynaphthalene .Scientific Research Applications
- Studies : In vitro and in vivo studies have demonstrated its efficacy against various cancer types, including breast, lung, and colon cancers .
- Research : Studies have investigated its effects on pathogenic microorganisms and biofilm formation .
- Animal Models : In animal models, it has shown promise in reducing inflammation and associated tissue damage .
Anticancer Activity
Antimicrobial Properties
Anti-inflammatory Potential
Antioxidant Capacity
Photodynamic Therapy (PDT)
Electrochemical Sensors
Mechanism of Action
While the specific mechanism of action for “2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone” was not found in the retrieved sources, 1,4-naphthoquinones have been studied for their anti-inflammatory, antimicrobial, and antitumor activities . They have been found to have cardioprotective, anti-ischemic, hepatoprotective, and neuroprotective properties .
Future Directions
1,4-Naphthoquinones, including “2-Chloro-3-[(2-methoxybenzyl)amino]naphthoquinone”, have potential for further development as medicinal drugs due to their diverse biological properties . They could be used as biochemical tools and probes for non-invasive detection of pathological areas in cells and tissues in myocardial infarction and neurodegenerative diseases using modern molecular imaging techniques .
properties
IUPAC Name |
2-chloro-3-[(2-methoxyphenyl)methylamino]naphthalene-1,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClNO3/c1-23-14-9-5-2-6-11(14)10-20-16-15(19)17(21)12-7-3-4-8-13(12)18(16)22/h2-9,20H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTLHSPQGOWJLFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC2=C(C(=O)C3=CC=CC=C3C2=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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